Cas no 157980-09-1 (3,4,5-Tris(octyloxy)benzoic acid)

• Product Name: 3,4,5-Tris(octyloxy)benzoic acid
• CAS No: 157980-09-1
• MF: C₃₁H₅₄O₅
• MW: 506.757470607758
• MDL: MFCD31697660
• CID: 3038493
• Update Time: 2025-07-04

3,4,5-Tris(octyloxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Tris(octyloxy)benzoic acid

• MDL： MFCD31697660
• Inchi： 1S/C31H54O5/c1-4-7-10-13-16-19-22-34-28-25-27(31(32)33)26-29(35-23-20-17-14-11-8-5-2)30(28)36-24-21-18-15-12-9-6-3/h25-26H,4-24H2,1-3H3,(H,32,33)
• InChI Key： VVBKUDZNUACXIX-UHFFFAOYSA-N
• SMILES： O(C1C(=CC(C(=O)O)=CC=1OCCCCCCCC)OCCCCCCCC)CCCCCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3,4,5-Tris(octyloxy)benzoic acid

Introduction to 3,4,5-Tris(octyloxy)benzoic acid (CAS No. 157980-09-1) and Its Emerging Applications in Modern Chemistry

3,4,5-Tris(octyloxy)benzoic acid, identified by the chemical identifier CAS No. 157980-09-1, represents a significant compound in the realm of advanced chemical synthesis and pharmaceutical research. This tri-substituted benzoic acid derivative has garnered considerable attention due to its unique structural properties and versatile applications. The introduction of octyloxy groups at the 3, 4, and 5 positions of the benzoic acid core imparts distinctive physicochemical characteristics, making it a valuable candidate for various industrial and scientific applications.

The compound’s molecular structure, characterized by a benzoic acid backbone with three octyloxy side chains, contributes to its solubility profile and interaction capabilities with biological systems. These attributes have positioned 3,4,5-Tris(octyloxy)benzoic acid as a promising candidate for drug delivery systems, where its ability to enhance membrane permeability and stabilize bioactive molecules is highly advantageous. Recent studies have highlighted its potential in developing novel formulations for targeted therapies, particularly in oncology and neurodegenerative disease treatments.

In the context of material science, 3,4,5-Tris(octyloxy)benzoic acid has been explored for its role in polymer synthesis and as an additive in advanced coatings. Its octyloxy substituents improve the hydrophobicity of materials while maintaining biocompatibility, making it suitable for applications in medical implants and biodegradable polymers. The compound’s stability under various environmental conditions further enhances its utility in industrial settings.

One of the most compelling aspects of 3,4,5-Tris(octyloxy)benzoic acid is its potential in photodynamic therapy (PDT). Research has demonstrated that this compound can act as a photosensitizer when exposed to specific wavelengths of light, generating reactive oxygen species that selectively target diseased cells. This property has opened new avenues for treating cancers and infections without causing systemic toxicity. The octyloxy groups not only improve solubility but also enhance the compound’s ability to accumulate in target tissues, thereby increasing therapeutic efficacy.

The pharmaceutical industry has also shown interest in 3,4,5-Tris(octyloxy)benzoic acid for its anti-inflammatory and antioxidant properties. Preclinical studies have indicated that it can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. Additionally, its antioxidant activity helps neutralize free radicals, reducing oxidative stress associated with various chronic diseases. These findings have prompted further investigation into its role as a therapeutic agent in conditions like arthritis and cardiovascular diseases.

From an environmental chemistry perspective, 3,4,5-Tris(octyloxy)benzoic acid has been studied for its behavior in aquatic ecosystems. While its persistence remains a topic of research, preliminary data suggest that it degrades into less harmful metabolites under certain conditions. This biodegradability is crucial for assessing its environmental impact and ensuring sustainable use in industrial applications. Efforts are ongoing to optimize its synthesis pathways to minimize waste generation while maintaining high yields.

The synthesis of 3,4,5-Tris(octyloxy)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high purity. Advanced catalytic methods have been developed to streamline this process while reducing energy consumption. These innovations not only improve cost-efficiency but also align with green chemistry principles by minimizing hazardous byproducts.

In conclusion,3 ,4 ,5 -Tris(octyloxy)benzoic acid (CAS No .157980-09-1) is a multifaceted compound with broad applications spanning pharmaceuticals ,material science ,and environmental chemistry . Its unique structural features ,combined with emerging research findings ,position it as a key player in addressing some of the most pressing challenges in modern science . As research continues to uncover new possibilities ,the potential uses of this compound are likely to expand further ,reinforcing its importance in both academic and industrial settings .